Cas no 2171864-60-9 (2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2171864-60-9
• MF: C₁₁H₂₂N₄
• MW: 210.319181919098
• CID: 5852387
• PubChem ID: 165586978
• Update Time: 2025-06-08

2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2-[5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1597978
• 2171864-60-9

• Inchi： 1S/C11H22N4/c1-4-11-10(5-7-12)13-14-15(11)8-6-9(2)3/h9H,4-8,12H2,1-3H3
• InChI Key： UQFZGASBKVMESR-UHFFFAOYSA-N
• SMILES： N1(C(CC)=C(CCN)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 210.18444672g/mol
• Monoisotopic Mass: 210.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Overview of 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2171864-60-9)

The compound 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2171864-60-9) is a specialized organic molecule featuring a 1,2,3-triazole core, which has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications. This molecule combines an ethyl and a 3-methylbutyl substituent, contributing to its unique physicochemical properties. Researchers are increasingly exploring its role in drug discovery, particularly in the development of small-molecule inhibitors and bioactive scaffolds.

In recent years, the demand for triazole derivatives has surged, driven by their utility in medicinal chemistry and material science. The 1,2,3-triazole moiety, in particular, is prized for its stability and ability to participate in click chemistry reactions, making it a cornerstone in modern synthetic strategies. The presence of the amine functional group in 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine further enhances its reactivity, enabling facile derivatization for targeted applications.

From a structural perspective, this compound exemplifies the growing trend toward tailored heterocycles in drug design. Its lipophilic side chains, such as the 3-methylbutyl group, may improve membrane permeability, a critical factor in bioavailability optimization. These attributes align with current industry focus on fragment-based drug discovery and lead compound refinement, addressing challenges like drug resistance and selectivity.

Beyond pharmaceuticals, 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine holds promise in agrochemical innovation. Triazole-based compounds are widely used as fungicides and plant growth regulators, and this derivative’s structural features could contribute to next-generation crop protection solutions. Sustainability concerns and the push for green chemistry have also spurred interest in such molecules, as they often exhibit lower environmental persistence compared to traditional agrochemicals.

The synthesis of CAS No. 2171864-60-9 typically involves multistep organic reactions, including cycloaddition and alkylation steps, which are well-documented in peer-reviewed literature. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its structure, ensuring compliance with quality control standards in industrial and academic settings.

As the scientific community continues to explore structure-activity relationships (SAR), compounds like 2-5-ethyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine are likely to remain at the forefront of molecular innovation. Their adaptability to diverse applications—from therapeutic agents to functional materials—underscores their value in addressing global challenges in health and agriculture.